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Compound of Interest

Compound Name: Methoxy-PMS

Cat. No.: B163039 Get Quote

Introduction
Methoxy-PMS (1-Methoxyphenazine methosulfate) is a stable electron mediator commonly

employed in various biological assays, particularly those involving the reduction of tetrazolium

salts like WST-8, MTT, and XTT to their colored formazan products.[1] Its enhanced stability

compared to phenazine methosulfate (PMS) makes it a preferred reagent in cell viability,

cytotoxicity, and enzyme activity assays.[2][3][4] This document provides a detailed protocol for

the preparation of Methoxy-PMS stock solutions for use in research and drug development

settings.

Chemical Properties and Data
A thorough understanding of the physicochemical properties of Methoxy-PMS is crucial for its

proper handling and use. The key quantitative data are summarized in the table below for easy

reference.
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Property Value Citations

Full Chemical Name

1-Methoxy-5-

methylphenazinium methyl

sulfate

[2]

Synonyms
Methoxy-PMS, 1-Methoxy

PMS
[5][6]

Molecular Formula C₁₅H₁₆N₂O₅S [7]

Molecular Weight 336.36 g/mol [7]

Appearance
Dark red to reddish-purple

crystalline powder

Solubility (DMSO)

18 mg/mL (53.51 mM) to 67

mg/mL (199.19 mM) with

sonication

[6][7]

Solubility (Water)

1 mg/mL (2.97 mM) to 6.67

mg/mL (19.83 mM) with

sonication

[5][8]

Storage (Powder) -20°C for up to 3 years [6][7]

Storage (Solution)
-80°C for up to 1 year; -20°C

for up to 6 months
[5][7]

Experimental Protocols
Materials

Methoxy-PMS powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, deionized, or distilled water

Sterile microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional, but recommended for higher concentrations)

Calibrated analytical balance

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 20 mM Methoxy-PMS Stock
Solution in DMSO
This protocol describes the preparation of a 20 mM stock solution, a commonly used

concentration for subsequent dilution into working solutions for cell-based assays.

Pre-weighing Preparation: Before handling Methoxy-PMS powder, ensure you are wearing

appropriate PPE. It is recommended to work in a well-ventilated area or a chemical fume

hood.

Weighing Methoxy-PMS: Tare a sterile microcentrifuge tube on a calibrated analytical

balance. Carefully weigh out 6.73 mg of Methoxy-PMS powder into the tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

Methoxy-PMS powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be a clear, dark red to reddish-purple color.

Sonication (Optional): For faster dissolution or if any particulate matter remains, sonicate the

tube in a water bath for 5-10 minutes.

Aliquoting and Storage: Aliquot the 20 mM Methoxy-PMS stock solution into smaller, single-

use volumes (e.g., 20-50 µL) in sterile, light-protected microcentrifuge tubes. This prevents

repeated freeze-thaw cycles which can degrade the compound. Store the aliquots at -80°C

for long-term storage (up to 1 year) or at -20°C for shorter-term storage (up to 6 months).[5]

[7]
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Protocol for Preparing a 3 mM Methoxy-PMS Stock
Solution in Water
For applications where DMSO may interfere with the experimental system, a water-based stock

solution can be prepared.

Pre-weighing Preparation: Wear appropriate PPE and work in a suitable, well-ventilated

space.

Weighing Methoxy-PMS: Tare a sterile microcentrifuge tube on an analytical balance. Weigh

out 1.01 mg of Methoxy-PMS powder into the tube.

Solvent Addition: Add 1.0 mL of sterile, deionized or distilled water to the tube.

Dissolution: Tightly cap the tube and vortex for 2-3 minutes. Methoxy-PMS is less soluble in

water, so complete dissolution may take longer.

Sonication: To aid dissolution, sonicate the tube in a water bath for 10-15 minutes. Visually

inspect to ensure no solid particles remain.

Aliquoting and Storage: Aliquot the 3 mM aqueous stock solution into single-use volumes in

sterile, light-protected tubes. Store at -80°C for up to 1 year. It is recommended to use

aqueous solutions shortly after preparation for best results.

Application: Use in WST-8 Cell Viability Assay
Methoxy-PMS is a crucial component of the WST-8 cell viability assay, where it acts as an

electron mediator between intracellular NAD(P)H and the extracellular WST-8 tetrazolium salt.

[1]

Preparation of WST-8/Methoxy-PMS Working Solution
A typical protocol involves preparing a combined working solution immediately before use. For

example, a working solution can be made by mixing a WST-8 solution with a Methoxy-PMS
solution. A common final concentration of Methoxy-PMS in the assay is 0.2 mM.[3] To achieve

this, the 20 mM Methoxy-PMS stock solution would be diluted 1:100 into the final assay

medium containing WST-8.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of Methoxy-PMS in a WST-8 assay and the

experimental workflow for preparing the stock solution.

Caption: Mechanism of Methoxy-PMS in a WST-8 assay.
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Caption: Workflow for Methoxy-PMS stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b163039?utm_src=pdf-body-img
https://www.benchchem.com/product/b163039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b163039?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/WST-8-Assay-Mechanism_fig1_242186154
https://www.dojindo.com/products/M003/
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.genscript.com/chemical/C01680-1_Methoxy_PMS.html
https://www.medchemexpress.com/Methoxy-PMS.html
https://www.selleckchem.com/products/1-methoxy-pms-.html
https://www.targetmol.com/compound/methoxy-pms
https://www.caymanchem.com/product/21258/1-methoxy-5-methylphenazinium-methyl-sulfate
https://www.benchchem.com/product/b163039#how-to-prepare-methoxy-pms-stock-solution
https://www.benchchem.com/product/b163039#how-to-prepare-methoxy-pms-stock-solution
https://www.benchchem.com/product/b163039#how-to-prepare-methoxy-pms-stock-solution
https://www.benchchem.com/product/b163039#how-to-prepare-methoxy-pms-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b163039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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